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Compound of Interest

Compound Name: 4-(Methylamino)pyridine

Cat. No.: B057530 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 4-(Methylamino)pyridine in a laboratory setting. Adherence to

these guidelines is critical for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification
4-(Methylamino)pyridine is classified as a hazardous substance. The following table

summarizes its hazard statements as per the Globally Harmonized System of Classification

and Labelling of Chemicals (GHS).

Hazard Class GHS Hazard Statement

Acute Toxicity, Dermal (Warning) H312: Harmful in contact with skin[1]

Skin Corrosion/Irritation (Warning) H315: Causes skin irritation[1]

Serious Eye Damage/Eye Irritation (Warning) H319: Causes serious eye irritation[1]

Acute Toxicity, Inhalation (Warning) H332: Harmful if inhaled[1]

Specific Target Organ Toxicity, Single Exposure

(Warning)
H335: May cause respiratory irritation[1]

Acute Toxicity, Oral (Warning) H302: Harmful if swallowed[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b057530?utm_src=pdf-interest
https://www.benchchem.com/product/b057530?utm_src=pdf-body
https://www.benchchem.com/product/b057530?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_pyridine
https://pubchem.ncbi.nlm.nih.gov/compound/4-_Methylamino_pyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Note: While specific quantitative toxicological data (e.g., LD50) for 4-(Methylamino)pyridine is

not readily available in the searched resources, data for the structurally similar compound 4-

(Dimethylamino)pyridine (DMAP) suggests high acute toxicity. For a conservative risk

assessment, it is prudent to handle 4-(Methylamino)pyridine with precautions suitable for a

highly toxic substance. For DMAP, the following values have been reported: Oral LD50 (rat):

140 mg/kg, Dermal LD50 (rabbit): 13 mg/kg, and Inhalation LC50 (rat): 0.53 mg/l/4h.[2]

Personal Protective Equipment (PPE)
Consistent and correct use of appropriate personal protective equipment is the primary defense

against chemical exposure.
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Protection Type Required PPE
Specifications and
Guidelines

Eye and Face Protection
Safety Goggles and Face

Shield

Use chemical safety goggles

that provide a complete seal

around the eyes. A face shield

should be worn over goggles,

especially when handling

larger quantities or when there

is a risk of splashing.[3][4]

Hand Protection Chemical-Resistant Gloves

Due to the lack of specific

glove resistance data for 4-

(Methylamino)pyridine, it is

recommended to use gloves

made of materials known to be

resistant to pyridine and its

derivatives, such as Butyl

rubber or Viton®.[5] Nitrile

gloves may offer limited

protection for incidental

contact but should be changed

immediately upon

contamination.[3][6] Always

consult the glove

manufacturer's chemical

resistance guide.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn at all times.

For procedures with a higher

risk of splashes or spills, a

chemical-resistant apron or

suit is recommended.[5]

Respiratory Protection Fume Hood or Respirator All handling of 4-

(Methylamino)pyridine should

be conducted in a certified

chemical fume hood to
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minimize inhalation exposure.

[6] If a fume hood is not

available or if there is a

potential for exceeding

exposure limits, a NIOSH-

approved respirator with an

appropriate organic vapor

cartridge should be used.[7]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of solid 4-(Methylamino)pyridine from receipt to use

in an experiment.

Preparation and Engineering Controls:

Before handling, ensure that a certified chemical fume hood is operational.

Verify that an eyewash station and safety shower are readily accessible and unobstructed.

Assemble all necessary PPE and ensure it is in good condition.

Handling the Solid Compound:

Conduct all weighing and transfers of solid 4-(Methylamino)pyridine within the chemical

fume hood.

Use spark-proof tools and avoid creating dust.

Keep the container tightly closed when not in use.[6]

Grounding and bonding of equipment may be necessary to prevent static discharge, which

can be an ignition source for fine dusts.

Storage:

Store 4-(Methylamino)pyridine in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents and acids.[6]
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The storage area should be clearly labeled, and access restricted to authorized personnel.

Handling Workflow Diagram

Preparation

Handling (in Fume Hood)

Storage

Post-Handling

Don Appropriate PPE

Verify Fume Hood Operation

Locate Eyewash/Shower

Weigh Solid

Transfer to Reaction Vessel

Dissolve in Solvent

Decontaminate Work Area

Store in Cool, Dry, Ventilated Area

Label Container Clearly

Remove and Dispose of PPE

Wash Hands Thoroughly
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

